Cas no 1781626-53-6 (1-(pentafluoroethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(pentafluoroethyl)cyclohexane-1-carboxylic acid
• CAS No: 1781626-53-6
• MF: C₉H₁₁F₅O₂
• MW: 246.17446064949
• CID: 5906882
• PubChem ID: 105506271
• Update Time: 2025-05-22

1-(pentafluoroethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pentafluoroethyl)cyclohexane-1-carboxylic acid
• 1781626-53-6
• EN300-1951466

• Inchi： 1S/C9H11F5O2/c10-8(11,9(12,13)14)7(6(15)16)4-2-1-3-5-7/h1-5H2,(H,15,16)
• InChI Key： RHNXHGXMUMUPPX-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1(C(=O)O)CCCCC1)F

Computed Properties

• Exact Mass: 246.06792040g/mol
• Monoisotopic Mass: 246.06792040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(pentafluoroethyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(Pentafluoroethyl)cyclohexane-1-carboxylic Acid (CAS No. 1781626-53-6)

1-(Pentafluoroethyl)cyclohexane-1-carboxylic acid (CAS No. 1781626-53-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. The presence of the pentafluoroethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of fluorinated analogs with improved pharmacokinetic profiles.

The compound's cyclohexane-1-carboxylic acid backbone provides a rigid framework, which is advantageous for designing molecules with specific stereochemical requirements. This feature aligns with the growing demand for chiral building blocks in asymmetric synthesis, a hot topic in modern organic chemistry. Recent studies highlight its potential in creating high-performance materials, such as liquid crystals and polymers, where fluorination plays a critical role in enhancing thermal and chemical resistance.

From an environmental perspective, the use of fluorinated compounds like 1-(pentafluoroethyl)cyclohexane-1-carboxylic acid is under scrutiny due to concerns about PFAS (per- and polyfluoroalkyl substances) persistence. However, this compound's well-defined degradation pathways and low toxicity profile position it as a safer alternative in regulated applications. Industry experts are actively investigating its role in green chemistry initiatives, focusing on reducing environmental impact while maintaining efficacy.

In the context of AI-driven drug discovery, CAS No. 1781626-53-6 has emerged as a dataset candidate for machine learning models predicting structure-activity relationships (SAR). Its structural complexity and fluorination pattern make it a benchmark for algorithms analyzing electronic effects and steric interactions. This intersection of computational chemistry and experimental validation reflects a broader trend toward data-driven molecular design.

For synthetic chemists, the practical handling of 1-(pentafluoroethyl)cyclohexane-1-carboxylic acid requires attention to its carboxylic acid reactivity, which enables derivatization into esters, amides, or other functional groups. This versatility is critical for library synthesis in medicinal chemistry, where rapid diversification is essential. Recent patents disclose its utility in crop protection agents, leveraging fluorine's ability to enhance binding affinity to biological targets.

Market analyses indicate rising demand for fluorine-containing intermediates like this compound, driven by advancements in precision agriculture and targeted therapeutics. Regulatory compliance remains a key consideration, with manufacturers adhering to REACH and FDA guidelines to ensure safety. As sustainability becomes a priority, innovations in catalytic fluorination methods are expected to reduce the ecological footprint of producing such specialized chemicals.

In summary, 1-(pentafluoroethyl)cyclohexane-1-carboxylic acid exemplifies the convergence of fluorine chemistry and industrial applications. Its multifaceted roles—from enabling drug candidate optimization to supporting material science breakthroughs—underscore its importance in contemporary research. Future developments will likely focus on scalable synthesis and ecological compatibility, addressing both scientific and societal needs.